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Compound of Interest

Compound Name: Tetrafluoroethane

Cat. No.: B1211177 Get Quote

For Immediate Reference: In the event of a suspected leak, evacuate the area and ensure

adequate ventilation. For skin contact with liquefied gas, warm the affected area with lukewarm

water not exceeding 105°F (41°C).[1] In case of inhalation, move the victim to an

uncontaminated area and provide artificial respiration if breathing has stopped.[1][2]

This guide provides comprehensive safety and logistical information for researchers, scientists,

and drug development professionals working with 1,1,1,2-Tetrafluoroethane (also known as

R-134a). Adherence to these procedures is critical for ensuring laboratory safety and proper

chemical handling.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 1,1,1,2-

Tetrafluoroethane.
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Property Value

Boiling Point -26.1 °C to -26.6 °C[1][3][4]

Melting Point -101 °C to -108 °C[1][3]

Vapor Pressure 592 kPa (at 21.1°C)[1]

Critical Temperature 101.1 °C[1]

Occupational Exposure Limit (OARS WEEL

TWA)
1000 ppm (8 hours)[5]

Auto-ignition Temperature >743°C[4]

Flammability Non-flammable[1][3][4]

Operational Plan: Handling Tetrafluoroethane
This section details the step-by-step procedures for the safe handling of Tetrafluoroethane in

a laboratory setting.

Receiving and Inspection
Upon receipt, move cylinders using a suitable hand truck; do not drag, roll, or slide them.

Visually inspect the container for any signs of damage, corrosion, or leakage.

Ensure the valve protection cap is securely in place.

Verify that the container is properly labeled.

Storage
Store cylinders in a cool, dry, well-ventilated area away from direct sunlight and sources of

ignition.[2][3][5]

Cylinder temperatures should not exceed 52°C (125°F).[5][6]

Store containers in an upright position and firmly secure them to prevent falling or being

knocked over.[4][7]
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Keep away from combustible materials.[2][4][7]

Periodically check stored containers for general condition and leakage.[2][4][7]

Personal Protective Equipment (PPE)
Eye Protection: Wear safety glasses with side shields or goggles when handling or

connecting cylinders.[1]

Hand Protection: Wear insulated gloves when handling containers to protect against frostbite

from contact with the liquefied gas.[1]

Respiratory Protection: Under normal, well-ventilated conditions, respiratory protection is not

required.[2] In case of a leak or in a confined space, a self-contained breathing apparatus

(SCBA) is necessary.[7]

Body Protection: Standard laboratory clothing is generally sufficient. No special body

protection is typically required.[2]

Use and Handling
Only experienced and properly instructed personnel should handle gases under pressure.[4]

[7]

Use in a well-ventilated area. Oxygen detectors should be used when asphyxiating gases

may be released.[1][4]

Use only with equipment rated for cylinder pressure and compatible materials of

construction.

Install a backflow prevention device in the piping.[5]

Open the valve slowly to avoid pressure shock.[7]

Do not smoke while handling the product.[3][7]

Close the valve after each use and when the cylinder is empty.[5]
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Disposal of Empty Cylinders and Waste
Dispose of unused product and contaminated packaging in accordance with applicable local,

regional, and national regulations.[6][8]

Empty containers may still present a chemical hazard and should be handled with care.[9]

Return empty cylinders to the supplier for recycling if possible.[9] Do not attempt to refill

empty cylinders.

Waste gas treatment may be necessary to comply with local regulations regarding

atmospheric emissions.[4]

Experimental Workflow and Safety Protocols
The following diagrams illustrate the standard workflow for handling Tetrafluoroethane and the

procedural logic for responding to emergencies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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